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Introduction
CNX-1351 is a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase

alpha (PI3Kα), a key enzyme in the PI3K/Akt/mTOR signaling pathway often dysregulated in

cancer.[1][2][3] Its mechanism of action involves the formation of a covalent bond with a unique

cysteine residue, Cys862, located in the ATP-binding pocket of PI3Kα.[3][4][5] This targeted

covalent inhibition leads to sustained suppression of PI3Kα activity, thereby inhibiting

downstream signaling and cellular proliferation in PI3Kα-dependent cancer cells.[1][4] Mass

spectrometry is an indispensable tool for characterizing the covalent modification of PI3Kα by

CNX-1351, confirming the binding stoichiometry and identifying the precise site of modification.

[3][5]

These application notes provide detailed protocols for the mass spectrometry analysis of CNX-
1351 covalent modification of PI3Kα, including both intact protein analysis and peptide

mapping approaches.
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Data Presentation
Quantitative Analysis of CNX-1351 Covalent Modification
The following tables summarize key quantitative data related to the interaction of CNX-1351
and its analogues with PI3Kα.

Parameter CNX-1351 Analogue 19 Analogue 22 Reference

IC50 (PI3Kα) 6.8 nM - - [1][2]

GI50 (SKOV3

cells)
77.6 nM - - [2]

GI50 (MCF-7

cells)
54.7 nM - - [2]

k_inact/K_i

(M⁻¹s⁻¹)
1.74 x 10⁴ 4.14 x 10⁵ 2.10 x 10⁵ [1]

Cellular IC50

(pAkt - SKOV3)
165 nM 82 nM 86 nM [6]

Table 1: In vitro and cellular potency of CNX-1351 and optimized analogues.

Protein
Expected Mass

(Da)
Inhibitor

Inhibitor Mass

(Da)

Expected

Adduct Mass

(Da)

PI3Kα (catalytic

subunit p110α)
~124,000 CNX-1351 573.7 ~124,573.7

Table 2: Expected masses for intact protein mass spectrometry analysis of CNX-1351 covalent

adduct.

| Protease | Unmodified Peptide Sequence | Expected Mass of Unmodified Peptide (Da) |

Expected Mass of CNX-1351 Modified Peptide (Da) | | --- | --- | --- | --- | --- | | Trypsin |

NSHTIMQIQCK | 1245.6 | 1819.3 |
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Table 3: Expected masses of the Cys862-containing tryptic peptide of PI3Kα with and without

CNX-1351 modification.

Signaling Pathway and Experimental Workflow
PI3K/Akt Signaling Pathway Inhibition by CNX-1351
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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